Cas no 890821-63-3 (N2-(2-ethylphenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine)

• Product Name: N2-(2-ethylphenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine
• CAS No: 890821-63-3
• MF: C₂₇H₂₆N₂O₃S₂
• MW: 490.636944293976
• CID: 5439127
• PubChem ID: 16956218
• Update Time: 2025-07-19

N2-(2-ethylphenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• [3-Amino-5-[(2-ethylphenyl)amino]-4-[(4-methylphenyl)sulfonyl]-2-thienyl](4-methylphenyl)methanone
• F3165-0842
• 890821-63-3
• [3-amino-5-(2-ethylanilino)-4-(4-methylphenyl)sulfonylthiophen-2-yl]-(4-methylphenyl)methanone
• N2-(2-ETHYLPHENYL)-5-(4-METHYLBENZOYL)-3-(4-METHYLBENZENESULFONYL)THIOPHENE-2,4-DIAMINE
• (3-amino-5-((2-ethylphenyl)amino)-4-tosylthiophen-2-yl)(p-tolyl)methanone
• AKOS001850823
• N2-(2-ethylphenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine

• Inchi： 1S/C27H26N2O3S2/c1-4-19-7-5-6-8-22(19)29-27-26(34(31,32)21-15-11-18(3)12-16-21)23(28)25(33-27)24(30)20-13-9-17(2)10-14-20/h5-16,29H,4,28H2,1-3H3
• InChI Key： KYZMSPBKWJFLMP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C(=C(C(C2C=CC(C)=CC=2)=O)SC=1NC1C=CC=CC=1CC)N)(=O)=O

Computed Properties

• Exact Mass: 490.13848504g/mol
• Monoisotopic Mass: 490.13848504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 727.4±60.0 °C(Predicted)
• pka: -0.47±0.50(Predicted)

Additional information on N2-(2-ethylphenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine

Introduction to N2-(2-ethylphenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine (CAS No. 890821-63-3)

N2-(2-ethylphenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic diamine features a unique structural framework composed of a thiophene core, which is functionalized with various aromatic and aliphatic substituents. The compound's molecular structure, characterized by its ethylanilide, methylbenzoyl, and methylbenzenesulfonyl groups, endows it with distinct chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The synthesis of N2-(2-ethylphenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the thiophene ring into the molecular structure enhances its potential biological activity by introducing a rigid aromatic system that can interact with biological targets. Additionally, the presence of the diamine functionality at the 2 and 4 positions of the thiophene ring provides multiple sites for further chemical modification, allowing for the development of derivatives with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Studies have suggested that the ethylanilide moiety may play a crucial role in modulating enzyme activity, while the methylbenzoyl and methylbenzenesulfonyl groups could contribute to stabilizing protein-ligand interactions. These insights have guided the design of novel analogs aimed at improving potency and selectivity for specific therapeutic applications.

In the realm of medicinal chemistry, N2-(2-ethylphenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine has been explored as a potential scaffold for developing treatments against various diseases. Its structural features are reminiscent of known bioactive molecules, suggesting that it may exhibit properties such as anti-inflammatory, anticancer, or antimicrobial activity. Preliminary in vitro studies have shown promising results, particularly in assays targeting enzymes involved in metabolic pathways relevant to disease progression.

The compound's potential therapeutic value is further supported by its ability to cross biological membranes due to its lipophilic nature. This characteristic is essential for drugs that need to reach intracellular targets or traverse blood-brain barriers. Researchers are also investigating its solubility profile and pharmacokinetic properties to optimize its formulation for clinical use. The development of prodrugs or derivatives with enhanced solubility could significantly improve its bioavailability and therapeutic efficacy.

One of the most exciting aspects of N2-(2-ethylphenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine is its versatility as a building block for drug design. By modifying specific functional groups within its structure, chemists can generate a library of derivatives with diverse biological activities. This approach aligns with the growing trend toward personalized medicine, where compounds are tailored to individual patient needs based on genetic or molecular profiles.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like N2-(2-ethylphenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine. These tools can predict molecular properties and assess potential toxicity profiles before experimental validation is required, saving valuable time and resources. As a result, researchers can focus their efforts on synthesizing and testing compounds that are most likely to succeed in preclinical and clinical trials.

The future prospects for this compound are bright, with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide. By leveraging cutting-edge technologies and innovative methodologies, the full potential of N2-(2-ethylphenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine is expected to be realized in the coming years.